Cas no 39777-56-5 (1,4-Pentadien-3-one, 1,5-bis(2-chlorophenyl)-, (E,E)-)

• Product Name: 1,4-Pentadien-3-one, 1,5-bis(2-chlorophenyl)-, (E,E)-
• CAS No: 39777-56-5
• MF: C₁₇H₁₂Cl₂O
• MW: 303.182582855225
• CID: 1514717
• PubChem ID: 5463280
• Update Time: 2025-04-21

1,4-Pentadien-3-one, 1,5-bis(2-chlorophenyl)-, (E,E)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Pentadien-3-one, 1,5-bis(2-chlorophenyl)-, (E,E)-
• 5332-98-9
• HS-7467
• 1,5-di(2-chlorophenyl)penta-1,4-dien-3-one
• SCHEMBL2744242
• (1e,4e)-1,5-bis-(2-chlorophenyl)penta-1,4-dien-3-one
• 39777-56-5
• 1,5-[bis(2-chlorophenyl)]-penta-1,4-dien-3-one
• MFCD00218094
• (1E,4E)-1,5-Bis(2-chloro-phenyl)-penta-1,4-dien-3-one
• Di-(2-o-chlorophenyl-ethylene)-ketone
• SCHEMBL2744240
• OZBIBYIDJNVAOQ-WGDLNXRISA-N
• (1E,4E)-1,5-bis(2-chlorophenyl)penta-1,4-dien-3-one
• CHEMBL476423
• O-Dichloro distyryl ketone

• Inchi： 1S/C17H12Cl2O/c18-16-7-3-1-5-13(16)9-11-15(20)12-10-14-6-2-4-8-17(14)19/h1-12H/b11-9+,12-10+
• InChI Key： OZBIBYIDJNVAOQ-WGDLNXRISA-N
• SMILES： ClC1C=CC=CC=1/C=C/C(/C=C/C1C=CC=CC=1Cl)=O

Computed Properties

• Exact Mass: 302.02666
• Monoisotopic Mass: 302.0265204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07